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Compound of Interest

1-(2-Amino-3,5-
Compound Name:
dibromophenyl)ethanone

CAS No.: 13445-89-1

Cat. No.: B173223

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the
characterization of 1-(2-Amino-3,5-dibromophenyl)ethanone, a key intermediate in
pharmaceutical synthesis. The following protocols and data are intended to guide researchers
in confirming the identity, purity, and structural integrity of this compound.

Compound Information

1-(2-Amino-3,5-dibromophenyl)ethanone is a brominated aromatic ketone. Its chemical
properties are summarized in the table below.
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Property Value Source
Molecular Formula CsH7Br2NO [1112]
Molecular Weight 292.96 g/mol [1][2]
CAS Number 13445-89-1 [1][2]
Purity Typically 295% [2]

Spectroscopic Characterization

Spectroscopic methods are essential for elucidating the molecular structure of 1-(2-Amino-3,5-
dibromophenyl)ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy provides information about the chemical environment of the hydrogen
atoms in the molecule.

Table 2: 1H NMR Spectral Data

Chemical Shift L . .
Multiplicity Integration Assignment Reference
(3, ppm)
7.76 d,J=2.2Hz 1H H-6 [3]
7.64 d,J=22Hz 1H H-4 [3]
6.88 bs 2H NH2 [3]
2.5 (estimated) S 3H -COCHs -

Note: The chemical shift for the acetyl methyl group is estimated based on typical values for
similar compounds.

Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of 1-(2-Amino-3,5-dibromophenyl)ethanone in
approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCIs or DMSO-ds).
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 Instrumentation: Utilize a 200 MHz or higher field NMR spectrometer.
o Data Acquisition:
o Acquire the spectrum at room temperature.

o Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10

ppm).
o Use a sufficient number of scans to obtain a good signal-to-noise ratio.
o Integrate the peaks to determine the relative number of protons.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Reference the spectrum to the residual solvent peak.

Workflow for NMR Analysis

Sample Preparation Data Acquisition Data Processing & Analysis
Dissolve sample in Transfer to NMR tube Acquire spectrum on Process raw data . Analyze spectrum
deuterated solvent NMR spectrometer (FT, phasing, baseline) "1 (chemical shifts, integration)

Click to download full resolution via product page

Caption: Workflow for tH NMR analysis of 1-(2-Amino-3,5-dibromophenyl)ethanone.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.

Table 3: Mass Spectrometry Data
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Technique lon miz

Electrospray lonization (ESI-

[M+H]*+ 293.9
MS)

Note: The expected m/z for [M+H]* is calculated based on the most abundant isotopes of the

elements.
Experimental Protocol: LC-MS

e Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 pg/mL) in a
suitable solvent such as methanol or acetonitrile.

e Chromatography (LC):
o Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 pum).

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile
with 0.1% formic acid (B).

o Flow Rate: 0.2-0.4 mL/min.
o Injection Volume: 1-5 pL.
e Mass Spectrometry (MS):
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or similar.
o Scan Range: m/z 100-500.
o Data Analysis: Identify the molecular ion peak and characteristic fragment ions.

Logical Flow for LC-MS Identification
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Caption: Decision workflow for compound confirmation by LC-MS.

Chromatographic Analysis

Chromatographic techniques are employed to assess the purity of 1-(2-Amino-3,5-
dibromophenyl)ethanone.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for determining the purity of the compound and detecting any
impurities.
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Table 4: HPLC Purity Analysis Parameters

Parameter Condition
Column C18 reversed-phase (e.g., 250 x 4.6 mm, 5 pm)

] Isocratic or gradient elution with a mixture of
Mobile Phase o

water and methanol/acetonitrile

Detector UV at a suitable wavelength (e.g., 254 nm)
Flow Rate 1.0 mL/min
Temperature Ambient

Experimental Protocol: HPLC Purity Assessment
o Standard and Sample Preparation:
o Prepare a stock solution of the reference standard in a suitable solvent (e.g., methanol).
o Prepare the sample solution at a similar concentration.
¢ Instrumentation: Use a standard HPLC system with a UV detector.
e Method Execution:
o Equilibrate the column with the mobile phase.
o Inject the standard and sample solutions.
o Run the analysis for a sufficient time to allow for the elution of all components.
o Data Analysis:

o Determine the retention time of the main peak corresponding to 1-(2-Amino-3,5-
dibromophenyl)ethanone.

o Calculate the purity by dividing the area of the main peak by the total area of all peaks and
multiplying by 100.
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Crystallographic Analysis

X-ray crystallography provides definitive information about the three-dimensional structure of
the molecule in the solid state.

Table 5: Crystal Structure Data

Parameter Value Reference
Crystal System Monoclinic [3]
Space Group P2i/c [3]
a (A) 9.147 (6) [3]
b (A) 10.138 (7) [3]
c (A 9.699 (8) [3]
B(°) 92.02 (4) [3]
V (A3) 898.9 (11) [3]
z 4 [3]

Experimental Protocol: Single-Crystal X-ray Diffraction

o Crystal Growth: Grow single crystals of 1-(2-Amino-3,5-dibromophenyl)ethanone suitable
for X-ray diffraction, for example, by slow evaporation of a saturated solution.

» Data Collection:
o Mount a suitable crystal on a goniometer head.

o Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g.,
Mo Ka radiation).

e Structure Solution and Refinement:

o Process the collected data to obtain integrated intensities.
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o Solve the crystal structure using direct methods or Patterson methods.

o Refine the structural model against the experimental data.

Workflow for X-ray Crystallography

Crystal Growth

X-ray Diffraction
Data Collection

Gtructure SqutiorD

Structure Refinement

Final 3D Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Notes & Protocols: Characterization of 1-(2-
Amino-3,5-dibromophenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173223/docs#application-notes-protocols-
characterization-of-1-2-amino-3-5-dibromophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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